(E)-1-(but-2-en-1-yl)-3,7,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 1-[(E)-but-2-enyl]-3,7,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C14H18N6O2/c1-5-6-7-20-13-15-11-10(19(13)8-9(2)16-20)12(21)18(4)14(22)17(11)3/h5-6H,7-8H2,1-4H3/b6-5+
• InChI Key: MBETWPPFFLYHBE-AATRIKPKSA-N
• Canonical SMILES: CC=CCN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)C
• Isomeric SMILES: C/C=C/CN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C14H18N6O2
• Molecular Weight: 302.33 g/mol

Description

(E)-1-(but-2-en-1-yl)-3,7,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C14H18N6O2 and its molecular weight is 302.338. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(but-2-en-1-yl)-3,7,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(but-2-en-1-yl)-3,7,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer, Anti-HIV, and Antimicrobial Activities

The synthesis of some new triazino and triazolo[4,3-e]purine derivatives has been explored for their potential in anticancer, anti-HIV-1, and antimicrobial activities. Notably, certain compounds demonstrated considerable anticancer activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D cell lines. Additionally, moderate anti-HIV-1 activity and significant antimicrobial efficacy against various bacterial strains were observed, showcasing the compound's diverse potential in treating multiple diseases (Ashour et al., 2012).

Synthesis and Antiviral Activity

The synthesis and evaluation of imidazo[1,2-a]-s-triazine nucleosides and their analogues have been conducted, revealing moderate activity against rhinovirus at non-toxic dosage levels. This indicates the potential of such compounds in the development of new antiviral therapies (Kim et al., 1978).

Serotonin Receptor Affinity and Pharmacological Evaluation

Investigations into 8-aminoalkyl derivatives of purine-2,6-dione have shown potent affinity for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT7), with certain compounds displaying anxiolytic and antidepressant properties. This research supports the development of new psychiatric medications targeting serotonin receptors (Chłoń-Rzepa et al., 2013).

Synthesis of Fused Heterocycles Incorporating Trifluoromethyl Moiety

A study on the synthesis of fused heterocycles with a trifluoromethyl group has shown the formation of compounds with potential medicinal chemistry applications. The incorporation of the trifluoromethyl moiety into these structures could lead to the development of compounds with enhanced pharmacological properties (Shaaban, 2008).